Cas no 55284-67-8 (MENTHYLBROMOACETATE)

• Product Name: MENTHYLBROMOACETATE
• CAS No: 55284-67-8
• MF: C₁₂H₂₀BrO₂
• MW: 276.190003395081
• CID: 943664
• PubChem ID: 57350906
• Update Time: 2025-04-19

MENTHYLBROMOACETATE Chemical and Physical Properties

Names and Identifiers

• MENTHYLBROMOACETATE
• 2-bromo-2-(5-methyl-2-propan-2-ylcyclohexyl)acetate
• DTXSID80722233
• 55284-67-8
• Bromo[5-methyl-2-(propan-2-yl)cyclohexyl]acetate

• Inchi： 1S/C12H21BrO2/c1-7(2)9-5-4-8(3)6-10(9)11(13)12(14)15/h7-11H,4-6H2,1-3H3,(H,14,15)/p-1
• InChI Key： KDQKNIUYOVWSPY-UHFFFAOYSA-M
• SMILES： BrC(C(=O)[O-])C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 275.06467g/mol
• Monoisotopic Mass: 275.06467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.1Ų